Cas no 27736-62-5 (Androstan-17beta-ol, acetate)

• Product Name: Androstan-17beta-ol, acetate
• CAS No: 27736-62-5
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 2662271
• Update Time: 2023-08-06

Androstan-17beta-ol, acetate Chemical and Physical Properties

Names and Identifiers

• 5ξ-Androstan-17β-ol acetate
• 17.beta.-Acetoxyandrostane
• QRRJQHVSHGOFLL-HXZOEFROSA-N
• Androstan-17beta-ol, acetate

• Inchi： 1S/C21H34O2/c1-14(22)23-19-10-9-17-16-8-7-15-6-4-5-12-20(15,2)18(16)11-13-21(17,19)3/h15-19H,4-13H2,1-3H3/t15?,16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： QRRJQHVSHGOFLL-HXZOEFROSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCCC3CC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 6.5
• Topological Polar Surface Area: 26.3